Cas no 2172236-24-5 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• CAS No: 2172236-24-5
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 5603789
• PubChem ID: 165811516
• Update Time: 2025-08-01

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• EN300-1494555
• 2172236-24-5
• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

• Inchi： 1S/C27H24N2O5/c30-25(29-14-17-7-1-2-8-18(17)23(15-29)26(31)32)13-28-27(33)34-16-24-21-11-5-3-9-19(21)20-10-4-6-12-22(20)24/h1-12,23-24H,13-16H2,(H,28,33)(H,31,32)
• InChI Key： UCVPPTBNMCWFHG-UHFFFAOYSA-N
• SMILES： O(C(NCC(N1CC2C=CC=CC=2C(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

Chemical Compound CAS No 2172236-24-5: 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic Acid

The chemical compound with CAS No 2172236-24-5, known as 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. Recent studies have highlighted its role in the synthesis of bioactive compounds and its ability to serve as a precursor for various pharmacophores.

The chemical structure of this compound is characterized by a tetrahydroisoquinoline backbone, which is a common motif in natural products and synthetic drugs. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group introduces a bulky protecting group that plays a crucial role in controlling the reactivity and selectivity during synthesis. This feature makes the compound particularly useful in peptide synthesis and other medicinal chemistry applications.

Recent advancements in synthetic methodology have enabled the efficient preparation of this compound. Researchers have employed multi-component reactions and catalytic asymmetric synthesis to construct the tetrahydroisoquinoline core with high precision. These techniques not only enhance the yield but also improve the stereochemical control, which is essential for producing biologically active compounds.

In terms of biological activity, this compound has shown promise in preliminary assays targeting neurodegenerative diseases and cancer. Its ability to modulate key enzymes involved in these pathways suggests potential for further development into therapeutic agents. Moreover, studies on its pharmacokinetic properties indicate favorable absorption and bioavailability profiles, making it a strong candidate for preclinical testing.

The integration of computational chemistry tools has significantly accelerated the exploration of this compound's properties. Molecular docking studies have revealed its binding affinity to critical protein targets, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have shed light on the electronic interactions within the molecule, aiding in the design of more potent analogs.

In conclusion, CAS No 2172236-24-5 represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structure and versatile applications position it as a valuable asset in the pursuit of novel therapeutic interventions. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative medicines addressing unmet medical needs.